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Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methylbutanoic anhydride, a versatile
reagent in organic synthesis. The document covers its nomenclature, physicochemical
properties, synthesis, and key applications, with a focus on its utility in the development of
pharmaceuticals and other bioactive molecules.

Nomenclature and Synonyms

2-Methylbutanoic anhydride is known by several synonyms in chemical literature and
commercial databases. A comprehensive list is provided below to aid in literature searches and
material sourcing.

Primary Name Synonyms

2-Methylbutyric anhydride, Butanoic acid, 2-
) ) methyl-, 1,1'-anhydride, 2-Methylbutanoic acid
2-Methylbutanoic anhydride ]
anhydride, 2-Methylbutanoyl 2-

methylbutanoate[1]

) ) ) 2-Methylbutyryl anhydride, Butyric acid, 2-
Butanoic acid, 2-methyl-, anhydride )
methyl-, anhydride[1]

iso-Pentanoic anhydride, Butanoic acid, 3-

Isovaleric anhydride ]
methyl-, anhydride[2][3]
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Physicochemical Properties

The physical and chemical properties of 2-Methylbutanoic anhydride are summarized in the
table below. These properties are essential for its handling, storage, and application in
chemical reactions.

Property Value

CAS Number 1519-23-9[1]

Molecular Formula C10H1803[1]

Molecular Weight 186.25 g/mol [1]

Appearance Colorless to pale yellow liquid[1]

Odor Distinctive, pungent[1]

Boiling Point 215 °C at 760 mmHg

Density 0.934 g/mL at 25 °C

Solubility Soluble in organic solvents; reacts with water.
SMILES CCC(C)C(=0)0OC(=0)Cc(C)CcC

INChl=1S/C10H1803/c1-5-7(3)9(11)13-
10(12)8(4)6-2/h7-8H,5-6H2,1-4H3

InChl

Synthesis of 2-Methylbutanoic Anhydride

2-Methylbutanoic anhydride is typically synthesized via the dehydration of 2-methylbutanoic
acid. A common laboratory-scale protocol involves catalytic dehydration.

Experimental Protocol: Catalytic Dehydration of 2-
Methylbutanoic Acid

This protocol describes the synthesis of 2-Methylbutanoic anhydride from 2-methylbutanoic
acid using a catalytic amount of a strong acid.

Materials:
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2-Methylbutanoic acid

p-Toluenesulfonic acid (catalyst)

Anhydrous toluene (solvent)

Sodium bicarbonate solution (5%, aqueous)

Anhydrous magnesium sulfate

Round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser
Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

To a round-bottom flask, add 2-methylbutanoic acid and anhydrous toluene.
Add a catalytic amount of p-toluenesulfonic acid (approximately 0.5-1.0 mol%).
Assemble the Dean-Stark apparatus and reflux condenser.

Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-
Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when no more water is formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution
to neutralize the catalyst and remove any unreacted carboxylic acid.
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» Wash the organic layer with brine.
» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator.

e The crude 2-Methylbutanoic anhydride can be purified by vacuum distillation.

Synthesis of 2-Methylbutanoic Anhydride
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Fig. 1: Experimental workflow for the synthesis of 2-Methylbutanoic anhydride.

Applications in Organic Synthesis

2-Methylbutanoic anhydride is a potent acylating agent used for the synthesis of esters and
amides. These reactions are fundamental in the preparation of various compounds, including
active pharmaceutical ingredients (APIs).

Ester Synthesis
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The reaction of 2-Methylbutanoic anhydride with an alcohol in the presence of a base or an
acid catalyst yields the corresponding 2-methylbutanoate ester.

This protocol details the synthesis of an ester from a primary alcohol and 2-Methylbutanoic
anhydride.

Materials:

e Primary alcohol

e 2-Methylbutanoic anhydride

e Pyridine (base and solvent)

 Diethyl ether

 Hydrochloric acid (1 M, aqueous)

e Saturated sodium bicarbonate solution (aqueous)

e Brine

e Anhydrous sodium sulfate

¢ Round-bottom flask

o Magnetic stirrer

e Separatory funnel

« Rotary evaporator

Procedure:

 In a round-bottom flask, dissolve the primary alcohol in pyridine.

e Cool the solution in an ice bath.

e Slowly add 2-Methylbutanoic anhydride to the cooled solution with stirring.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/product/b074736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Allow the reaction to warm to room temperature and stir for several hours.
Monitor the reaction by thin-layer chromatography (TLC).
Upon completion, dilute the reaction mixture with diethyl ether.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI (to remove
pyridine), saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure.

The crude ester can be purified by column chromatography on silica gel.
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Ester Synthesis Workflow
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Fig. 2: General workflow for ester synthesis using 2-Methylbutanoic anhydride.
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Amide Synthesis

2-Methylbutanoic anhydride reacts with primary or secondary amines to form N-substituted
2-methylbutanamides.

This protocol provides a general procedure for the synthesis of an amide from a primary amine
and 2-Methylbutanoic anhydride.

Materials:

e Primary amine

e 2-Methylbutanoic anhydride

e Dichloromethane (solvent)

o Triethylamine (base)

e Hydrochloric acid (1 M, aqueous)

o Saturated sodium bicarbonate solution (aqueous)
e Brine

e Anhydrous magnesium sulfate

e Round-bottom flask

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

e Dissolve the primary amine and triethylamine in dichloromethane in a round-bottom flask.

e Cool the mixture in an ice bath.
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e Add 2-Methylbutanoic anhydride dropwise to the stirred solution.

» Allow the reaction to proceed at 0°C for 30 minutes and then at room temperature for 2-4
hours.

e Monitor the reaction by TLC.

o After completion, wash the reaction mixture with 1 M HCI, saturated sodium bicarbonate
solution, and brine.

e Dry the organic layer over anhydrous magnesium sulfate.
 Filter and concentrate the organic phase under reduced pressure.

» Purify the resulting amide by recrystallization or column chromatography.

Relevance in Drug Development

The 2-methylbutyryl moiety is present in the structure of several pharmaceutical compounds.
For instance, some statin drugs, which are used to lower cholesterol, contain a 2-
methylbutyrate ester side chain.[4] This structural feature can influence the drug's lipophilicity,
metabolic stability, and binding affinity to its target enzyme. While 2-Methylbutanoic
anhydride may not be directly used in the final step of synthesizing all such drugs, it serves as
a valuable reagent for introducing the 2-methylbutyryl group in the synthesis of drug precursors
and analogs for structure-activity relationship (SAR) studies.

As 2-Methylbutanoic anhydride is a highly reactive and non-specific acylating agent, it is not
expected to have a direct, targeted interaction with biological signaling pathways. Its biological
relevance lies in its utility as a building block for the synthesis of more complex and biologically
active molecules. The resulting esters and amides may then interact with specific biological
targets.
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Fig. 3: Logical relationship of 2-Methylbutanoic anhydride in drug development.

Safety and Handling

2-Methylbutanoic anhydride is a corrosive and moisture-sensitive compound. It should be
handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn. Store in a cool, dry place
away from incompatible materials such as water, alcohols, and strong bases.

This guide provides a foundational understanding of 2-Methylbutanoic anhydride for its
application in research and development. For specific applications, further optimization of the
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described protocols may be necessary. Always consult relevant safety data sheets (SDS)
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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